
Navigating the Safety Profile of L-Serine-
13C3,15N,d3: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Serine-13C3,15N,d3

Cat. No.: B15088711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for L-Serine-
13C3,15N,d3, a stable isotope-labeled amino acid crucial for metabolic research, proteomics,

and as an internal standard in mass spectrometry-based applications. Due to the limited

availability of a specific safety data sheet (SDS) for this multi-labeled compound, this document

compiles and extrapolates information from SDSs of closely related isotopologues, including L-

Serine-13C3,15N, L-Serine-13C3, and the parent compound, L-Serine. This guide is intended

to equip researchers and drug development professionals with the necessary information to

handle this compound safely.

Chemical and Physical Properties
L-Serine-13C3,15N,d3 is a solid, crystalline powder. Its fundamental properties are similar to

that of unlabeled L-Serine, with the key difference being its increased molecular weight due to

isotopic enrichment.
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Property Data Source

Molecular Formula
C₃H₇NO₃ (with isotopic

labeling)
[1]

Molecular Weight Approximately 112.08 g/mol [2]

Appearance Solid [2][3]

Melting Point 222 °C (decomposes) [2][3]

Solubility
Soluble in water (50 mg/mL

with sonication)
[4]

Storage Temperature

Recommended at -20°C or

4°C for sealed storage, away

from moisture and light.

[4][5]

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

L-Serine and its isotopologues are generally not classified as hazardous substances. However,

some suppliers indicate potential hazards, particularly for the 13C3 labeled variant, which

warrants a cautious approach.

Hazard Statement GHS Classification Precautionary Measures

Causes skin irritation Skin Irritation Category 2 H315

Causes serious eye irritation Eye Irritation Category 2A H319

May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure) Category 3
H335

Harmful to aquatic life with

long lasting effects

Hazardous to the Aquatic

Environment, Chronic Hazard

Category 3

H412

Note: These classifications are primarily associated with L-Serine-13C3 and should be

considered as a precautionary measure for L-Serine-13C3,15N,d3.[6]
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The following diagram illustrates the logical workflow for assessing the hazards of L-Serine-
13C3,15N,d3, starting from available data on related compounds.
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Figure 1. Hazard Assessment Logic
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Figure 2. Safe Handling and Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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